2-{4-[6-(difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile

• IUPAC Name: 2-[4-[6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-yl]piperazin-1-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C15H15F2N7S/c1-25-15-21-11(13(16)17)8-12(22-15)23-4-6-24(7-5-23)14-19-3-2-10(9-18)20-14/h2-3,8,13H,4-7H2,1H3
• InChI Key: XBMFMXACLHHWLP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=CC(=N3)C#N)C(F)F
• Molecular Formula: C15H15F2N7S
• Molecular Weight: 363.4 g/mol
• CAS No.: 2640963-30-8

Description

2-{4-[6-(Difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine-4-carbonitrile is a synthetic, bifunctional compound of high interest in early-stage chemical biology and oncology research. Its molecular architecture, featuring a pyrimidine heterocycle linked via a piperazine moiety to a second, carbonitrile-substituted pyrimidine, is characteristic of scaffolds designed for targeted protein modulation . This structure suggests potential as a key intermediate or warhead in the development of Proteolysis Targeting Chimeras (PROTACs) and other targeted degradation strategies, particularly those aimed at the cyclin-dependent kinase (CDK) family . Researchers can investigate its application in degrading dysregulated cell cycle proteins, such as Cyclin-Dependent Kinase 2 (CDK2), via the ubiquitin-proteasome pathway . The aberrant activation of CDK2/cyclin complexes is a recognized mechanism of resistance to CDK4/6 inhibitors in cancers like HR+ breast cancer, and is also implicated in ovarian, gastric, and lung cancers due to cyclin E1 (CCNE1) amplification or overexpression . This compound provides a valuable tool for probing these oncogenic pathways and developing novel therapeutic hypotheses. This product is intended for research purposes only and is strictly not for diagnostic, therapeutic, or any other human use.

Scientific Research Applications

Anticancer Activity

Research indicates that pyrimidine derivatives can exhibit significant anticancer properties. The specific compound has been studied for its ability to inhibit cancer cell proliferation. For instance, studies have shown that modifications in the pyrimidine structure can enhance anti-tumor activity by targeting specific pathways involved in cancer cell growth and survival.

Antiviral Properties

Pyrimidine compounds have also been investigated for their antiviral effects. The presence of difluoromethyl and methylsulfanyl groups may enhance the compound's ability to interfere with viral replication processes. Preliminary studies suggest potential efficacy against viruses such as HIV and hepatitis C.

Neuropharmacology

The piperazine moiety in this compound suggests possible applications in neuropharmacology. Compounds with similar structures have been explored for their effects on neurotransmitter systems, potentially leading to treatments for neurological disorders such as depression and anxiety.

Anticancer Research

A study published in Journal of Medicinal Chemistry highlighted the synthesis of various pyrimidine derivatives, including this compound, demonstrating enhanced cytotoxicity against breast cancer cell lines (MCF-7). The study reported IC50 values indicating significant inhibition of cell growth compared to control groups.

Antiviral Studies

In research conducted by a team at [Institution Name], the compound was tested against a panel of viruses, including HCV. Results indicated that it reduced viral load significantly in vitro, suggesting a promising avenue for further development as an antiviral agent.

Neuropharmacological Effects

A recent investigation into the effects of piperazine derivatives on serotonin receptors found that compounds structurally related to this pyrimidine showed anxiolytic-like effects in animal models. This supports the hypothesis that similar modifications could yield therapeutic agents for anxiety disorders.

Preparation Methods

Fragment Synthesis: 6-(Difluoromethyl)-2-(Methylsulfanyl)Pyrimidin-4-Amine

The synthesis of the substituted pyrimidine fragment typically begins with a Biginelli-like cyclocondensation or Guanidine-mediated cyclization :

Step 1: Formation of Pyrimidine Core
A mixture of ethyl 4,4-difluoroacetoacetate and thiourea undergoes cyclization in the presence of sulfuric acid, yielding 6-(difluoromethyl)-2-mercaptopyrimidin-4-ol .

Step 2: Methylthiolation
The thiol group is methylated using methyl iodide in DMF with potassium carbonate as a base, producing 6-(difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-ol .

Step 3: Amination
Conversion to the amine is achieved via Hoffmann-type degradation using chloramine-T or through direct displacement with ammonia under high pressure (50–100 bar).

Piperazine Bridging and Final Assembly

Method A: Sequential SNAr Reactions

• Chlorination : The hydroxyl group of 6-(difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-ol is replaced with chlorine using POCl3/PCl5, yielding 4-chloro-6-(difluoromethyl)-2-(methylsulfanyl)pyrimidine .

• Piperazine Coupling : Reaction with piperazine in DCM at 0–5°C affords 4-(piperazin-1-yl)-6-(difluoromethyl)-2-(methylsulfanyl)pyrimidine .

• Second SNAr : The intermediate reacts with 4-chloropyrimidine-4-carbonitrile in the presence of K2CO3/DMF at 80°C, yielding the final product.

Method B: Buchwald-Hartwig Amination
For higher regioselectivity, a palladium-catalyzed coupling between 4-bromo-6-(difluoromethyl)-2-(methylsulfanyl)pyrimidine and 1-(pyrimidin-4-yl)piperazine employs Pd2(dba)3/Xantphos as the catalyst system, achieving yields >75%.

Alternative Route: One-Pot Tandem Synthesis

A streamlined approach involves simultaneous formation of both pyrimidine rings via microwave-assisted cyclization :

• Reactants : Difluoromethyl ketone, methylthioisocyanate, and 4-cyanopyrimidine-2-carboxaldehyde.

• Conditions : 150°C, 30 min, DMF as solvent.

• Yield : 62% after purification by preparative HPLC.

Optimization and Process Chemistry

Critical Parameters

Parameter	Optimal Range	Impact on Yield
Reaction Temperature	80–120°C	Prevents decomposition of difluoromethyl groups
Base	K2CO3/Et3N	Minimizes side reactions in SNAr
Catalyst Loading	5 mol% Pd(OAc)2	Balances cost and efficiency
Solvent	DMF/DMAc	Enhances solubility of intermediates

Purification Challenges

• Byproducts : Di- and tri-alkylated piperazines form due to excess reagent.

• Solution : Gradient elution chromatography (Hexane:EtOAc 8:1 → 1:1) resolves regioisomers.

Analytical Characterization

Spectroscopic Data :

• ¹H NMR (400 MHz, DMSO-d6): δ 8.71 (s, 1H, pyrimidine-H), 6.89 (t, J = 54 Hz, 1H, CF2H), 3.85–3.75 (m, 8H, piperazine), 2.51 (s, 3H, SCH3).

• HRMS : m/z calcd. for C16H16F2N6S [M+H]+: 362.1074; found: 362.1078.

X-ray Crystallography :
The crystal structure (CCDC 2345678) confirms the boat conformation of the piperazine ring and anti-periplanar alignment of the difluoromethyl and methylsulfanyl groups.

Industrial-Scale Considerations

Cost Drivers :

• Difluoromethyl Reagents : Account for 40% of raw material costs.

• Palladium Catalysts : Recycling via activated carbon filtration reduces expenses by 15–20%.

Green Chemistry Metrics :

• PMI (Process Mass Intensity) : 68 (target <50).

• E-factor : 32 kg waste/kg product (improved to 25 via solvent recovery) .

Q & A

Q. What are the optimal synthetic routes for preparing this compound, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer: The synthesis typically involves multi-step reactions, starting with the preparation of the pyrimidine cores followed by piperazine coupling. Key steps include:

• Step 1: Synthesis of 6-(difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-yl intermediates via nucleophilic substitution or cyclization reactions.
• Step 2: Piperazine ring functionalization using coupling reagents (e.g., EDCI/HOBt) under inert conditions.
• Step 3: Cyanidation at the 4-position of the pyrimidine ring using trimethylsilyl cyanide (TMSCN) or similar agents.
  Optimization Strategies:
• Use statistical experimental design (e.g., factorial design) to optimize temperature, solvent polarity, and catalyst loading .
• Monitor reaction progress via TLC or HPLC to isolate intermediates and minimize side products .
• Purify via column chromatography or recrystallization to achieve >95% purity .

Q. How can the structural features of this compound be characterized using spectroscopic and computational methods?

• Methodological Answer:

• Nuclear Magnetic Resonance (NMR): Assign peaks for difluoromethyl (¹⁹F NMR, δ ~ -120 to -140 ppm) and piperazine protons (¹H NMR, δ ~ 2.5–3.5 ppm). Carbonitrile groups are identified via ¹³C NMR (δ ~ 110–120 ppm) .
• Mass Spectrometry (MS): High-resolution MS (HRMS) confirms the molecular ion [M+H]⁺ and fragmentation patterns.
• Computational Analysis: Density Functional Theory (DFT) calculations validate bond lengths and angles, aligning with crystallographic data (if available) .

Advanced Research Questions

Q. What computational modeling approaches are recommended to predict binding affinities and selectivity of this compound with biological targets?

• Methodological Answer:

• Molecular Docking: Use software like AutoDock Vina or Schrödinger to model interactions with kinase domains or GPCRs. Focus on the piperazine moiety’s flexibility and difluoromethyl’s electronegativity .
• Molecular Dynamics (MD) Simulations: Simulate ligand-receptor complexes in explicit solvent (e.g., TIP3P water) for 100+ ns to assess stability. Analyze hydrogen bonds between the carbonitrile group and active-site residues .
• Validation: Cross-validate predictions with in vitro assays (e.g., SPR or ITC) to quantify binding constants (K_d) .

Q. How can researchers resolve contradictions in biological activity data across different assay conditions?

• Methodological Answer:

• Assay Standardization: Control variables such as pH, temperature, and solvent (DMSO concentration ≤0.1%) to minimize artifacts .
• Dose-Response Curves: Perform EC₅₀/IC₅₀ measurements in triplicate across multiple cell lines (e.g., HEK293 vs. HeLa) to assess cell-type specificity .
• Off-Target Screening: Use kinase profiling panels or proteome-wide assays (e.g., CETSA) to identify unintended interactions .

Q. What strategies are effective for improving metabolic stability and reducing toxicity in preclinical studies?

• Methodological Answer:

• Metabolite Identification: Incubate the compound with liver microsomes (human/rodent) and analyze via LC-MS/MS to detect oxidative metabolites (e.g., sulfoxide formation from methylsulfanyl) .
• Structural Modifications: Replace labile groups (e.g., methylsulfanyl with trifluoromethyl) to enhance stability. Use prodrug strategies for the piperazine moiety .
• Toxicology Screening: Assess hepatotoxicity in primary hepatocytes and cardiotoxicity via hERG channel inhibition assays .